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Compound of Interest

Compound Name: (2R,6R)-2,6-Heptanediol

Cat. No.: B123442 Get Quote

Disclaimer: An extensive search of publicly available scientific literature and chemical

databases reveals limited specific information regarding the discovery, detailed historical

account, and specific biological applications of (2R,6R)-2,6-Heptanediol. This document

compiles the available data and presents a generalized synthetic approach based on

established methods for chiral diol synthesis, as a specific experimental protocol for this

molecule is not readily found in the literature.

Physicochemical Properties
(2R,6R)-2,6-Heptanediol is a chiral organic compound containing two hydroxyl groups. The "

(2R,6R)" designation specifies the stereochemistry at carbons 2 and 6. While comprehensive

experimental data is scarce, various computed properties are available from chemical

databases.
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Property Value Source

Molecular Formula C₇H₁₆O₂ PubChem[1]

Molecular Weight 132.20 g/mol PubChem[1]

CAS Number 143170-07-4
ChemicalBook[2][3],

PubChem[1]

IUPAC Name (2R,6R)-heptane-2,6-diol PubChem[1]

Boiling Point (Predicted) 233.2 °C at 760 mmHg ChemicalBook

Density (Predicted) 0.945 g/cm³ Parchem[4]

XLogP3 (Predicted) 0.8 PubChem[1]

Synthesis of (2R,6R)-2,6-Heptanediol: A Generalized
Approach
While a specific, detailed experimental protocol for the synthesis of (2R,6R)-2,6-Heptanediol is
not available in the reviewed literature, a common and effective method for the synthesis of

such chiral 1,5-diols is the stereoselective reduction of the corresponding diketone. This can be

achieved using chiral reducing agents or through biocatalysis.

Plausible Synthetic Pathway: Stereoselective Reduction
of 2,6-Heptanedione
A plausible route to (2R,6R)-2,6-Heptanediol is the asymmetric reduction of 2,6-heptanedione.

This can be accomplished using a chiral catalyst, such as a Corey-Bakshi-Shibata (CBS)

catalyst, or through enzymatic reduction, for example, with alcohol dehydrogenases. The

general workflow for such a synthesis is outlined below.
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General Workflow for Stereoselective Synthesis of (2R,6R)-2,6-Heptanediol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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